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Compound of Interest

Compound Name: Stella blue
CAS No.: 85213-55-4
Cat. No.: B12702078
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical compound known as
Stella blue. While specific experimental data and biological signaling pathways for Stella blue
are not extensively documented in publicly available literature, this document synthesizes the
known chemical information and contextualizes its potential applications based on the well-
established properties of its parent chemical class, the phenoxazines.

Chemical Structure and Identification

Stella blue is a chemical compound registered in the PubChem database with the PubChem
CID 44151512.[1] It is classified as a phenoxazine dye.

The definitive chemical structure and key identifiers of Stella blue are summarized below:

e IUPAC Name: 3-N,3-N-diethyl-7-N,7-N-dimethyl-10H-phenoxazin-10-ium-3,7-diamine
perchlorate[1]

e Molecular Formula: C1sH24CIN3Os[1]
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e CAS Number: 85213-55-4[1]
e Synonyms: 85213-55-4, 3-Diethylamino-7-dimethylaminophenoxazonium perchlorate[1]

The core of Stella blue is a phenoxazine ring system, which is a heterocyclic scaffold known
for its utility in a range of applications, from dyes and pigments to pharmacologically active
agents.

Physicochemical Properties

The computed physicochemical properties of Stella blue are presented in Table 1. This data,
sourced from PubChem, provides a foundational understanding of the compound's molecular

characteristics.
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Property Value Source
Molecular Weight 397.9 g/mol PubChem[1]
Exact Mass 397.1404486 g/mol PubChem|[1]
Topological Polar Surface Area 107 A2 PubChem[1]
Heavy Atom Count 27 PubChem|[1]
Formal Charge 0 PubChem[1]
Complexity 454 PubChem[1]
Isotope Atom Count 0 PubChem[1]
Defined Atom Stereocenter

0 PubChem[1]
Count
Undefined Atom Stereocenter

0 PubChem[1]
Count
Defined Bond Stereocenter

0 PubChem[1]
Count
Undefined Bond Stereocenter

0 PubChem|[1]
Count
Covalently-Bonded Unit Count 2 PubChem[1]
Compound Is Canonicalized Yes PubChem[1]

The Phenoxazine Scaffold: A Gateway to Diverse
Applications

Stella blue belongs to the phenoxazine family of compounds. Phenoxazines are of significant
interest due to their broad spectrum of applications in material science and medicine.[2] Their

utility stems from their potent electron-donating capacity, which makes them suitable for use in
dye-sensitized solar cells and as photoredox catalysts.[2][3]

In the realm of biology and drug development, phenoxazine derivatives have demonstrated a
wide array of activities, including:
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e Anticancer properties[2]
e Antioxidant effects[2]
 Antiviral and anti-inflammatory potential[2]

A notable example is Actinomycin D, an anticancer drug that features a phenoxazine moiety
and is a valuable tool in biochemistry and molecular biology.[2]

Potential Applications in Cellular Imaging

Given its structural classification as a dye, a primary potential application for Stella blue is in
the field of cellular imaging. Phenoxazine-based fluorescent probes are being developed for
their ability to visualize distinct biological environments.[4] Recent research has focused on
creating "wash-free" fluorescent probes from phenoxazine scaffolds that exhibit high
photostability and large Stokes shifts, enabling the targeted imaging of subcellular organelles
with minimal cellular disturbance.[5][6]

The general workflow for utilizing a phenoxazine-based fluorescent probe in cellular imaging is
depicted in the following diagram.
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General Workflow for Phenoxazine-Based Cellular Imaging

Probe Synthesis & Characterization Cell Culture & Seeding

Probe Incubation with Cells

Live Cell Imaging (Microscopy)

Image Analysis & Interpretation
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Proposed Research Progression for Stella Blue

Foundational Research

Chemical Synthesis & Purification

'

Photophysical Characterization
(Absorption, Emission, Quantum Yield)

Biological Evaluation

In Vitro Cytotoxicity Assays

Subcellular Localization Studies

Target Identification

Application Development

Investigation of Therapeutic Potential Development as a Cellular Probe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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